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Introduction

Boc-LRR-AMC (Boc-Leu-Arg-Arg-7-amido-4-methylcoumarin) is a sensitive fluorogenic
substrate utilized to measure the trypsin-like activity of the 20S and 26S proteasome.[1][2][3]
Enzymatic cleavage of the peptide releases the fluorescent aminomethylcoumarin (AMC)
group, which can be quantified to determine enzyme activity.[2][3][4] This document provides a
detailed protocol for the preparation of a Boc-LRR-AMC stock solution in Dimethyl Sulfoxide
(DMSO) and its subsequent use in enzymatic assays.

Quantitative Data Summary

For ease of reference, the key quantitative data for the preparation and use of Boc-LRR-AMC
are summarized in the table below.
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Parameter Value Source(s)
Molecular Weight 773.8 Da [1][5]
Solubility in DMSO = 100 mg/mL (142.69 mM) [6]
12 mg/mL [2]
Recommended Stock Solution
) 50 mM [5]
Concentration
Recommended Working
_ 50-200 pM [1][5]
Concentration
Fluorescence Excitation
340-380 nm [L1[21131[7]
Wavelength
Fluorescence Emission
440-460 nm [L12131[7]
Wavelength
Storage of Powder -20°C to -70°C (1118191
Storage of DMSO Stock -20°C (1 month) or -80°C (6 (10]
Solution months)

Experimental Protocols
Materials

Boc-LRR-AMC powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes

Vortex mixer

Water bath (optional)

Pipettes and sterile pipette tips
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Protocol for Preparing a 50 mM Boc-LRR-AMC Stock
Solution in DMSO

This protocol is adapted from publicly available datasheets.[5]

o Pre-treatment of Boc-LRR-AMC Powder: Before opening, briefly centrifuge the vial of Boc-
LRR-AMC powder to ensure all the powder is at the bottom of the tube.[5]

o Reconstitution: To prepare a 50 mM stock solution, add the appropriate volume of DMSO to
the vial of Boc-LRR-AMC. For example, to 5 mg of Boc-LRR-AMC (MW: 773.8 g/mol ), add
0.13 mL of DMSO.[5]

o Dissolution: Vortex the solution thoroughly to dissolve the powder. If necessary, gently warm
the solution in a 50°C water bath to aid dissolution.[5]

¢ Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.[1][10] Store the aliquots at -20°C for up
to one month or at -80°C for up to six months.[10]

General Protocol for a Proteasome Activity Assay

This protocol outlines the general steps for using the Boc-LRR-AMC stock solution in a typical
proteasome activity assay in a 96-well plate format.

e Prepare 1X Reaction Buffer: A common reaction buffer consists of 20 mM Tris (pH 7.1 at
37°C), 50 mM NaCl, and 2 mM B-mercaptoethanol.[1][5]

e Prepare 2X Substrate Solution: Dilute the 50 mM Boc-LRR-AMC stock solution in the 1X
reaction buffer to a 2X working concentration (e.g., 200 uM for a final concentration of 100
uM).[5] For example, add 4 pL of the 50 mM stock solution to 996 L of warmed (37°C) 1X
reaction buffer.[5]

o Plate Setup: Add 50 pL of your sample (e.qg., cell lysate or purified proteasome) to each well
of a 96-well plate.[1][5] If the sample volume is less than 50 pL, adjust the volume with 1X
reaction buffer.
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« Initiate Reaction: Add 50 pL of the 2X substrate solution to each well to start the enzymatic
reaction.[1][5]

o Fluorescence Measurement: Immediately begin kinetic measurement of AMC fluorescence
using a microplate reader.[1][5] Set the excitation wavelength between 340-380 nm and the
emission wavelength between 440-460 nm.[1][2][3][7] Record data every 1-2 minutes for a
total of 20-30 minutes.

o Data Analysis: Determine the rate of the reaction (fluorescence units per minute) from the
linear portion of the kinetic curve. This rate is proportional to the proteasome activity in the
sample.
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Caption: Proteasome cleaves Boc-LRR-AMC, releasing fluorescent AMC.

Experimental Workflow for Preparing Boc-LRR-AMC
Stock Solution
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Caption: Workflow for Boc-LRR-AMC stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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